![molecular formula C22H27N3O2S B4613801 5-(4-tert-butylphenyl)-4-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione](/img/structure/B4613801.png)
5-(4-tert-butylphenyl)-4-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
Overview
Description
5-(4-tert-butylphenyl)-4-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione is a useful research compound. Its molecular formula is C22H27N3O2S and its molecular weight is 397.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 397.18239829 g/mol and the complexity rating of the compound is 567. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Structural and Synthetic Investigations
Supramolecular Synthons Analysis : A study by Saeed et al. (2019) on a series of 1,2,4-triazole-3-thione compounds reveals insights into their crystal structures and energetic features. The research highlights the significance of dispersion components and the role of N–H⋯S=C hydrogen bonds in packing stabilization. This analysis provides a foundational understanding of the supramolecular interactions in these compounds (Saeed et al., 2019).
Crystal Structure Comparison : Wawrzycka-Gorczyca and Siwek (2011) compared the crystal structure of a 4-ethyl-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione with its aromatic analogs, uncovering the structural motifs and interactions that contribute to its stability and properties (Wawrzycka-Gorczyca & Siwek, 2011).
Biological Activity Exploration
Antioxidative Activity : Tumosienė et al. (2014) synthesized novel S-substituted derivatives of 1,2,4-triazole-5-thiones, demonstrating significant antioxidative activity in some compounds. This highlights the potential therapeutic applications of these derivatives in combating oxidative stress (Tumosienė et al., 2014).
EGFR Inhibitors for Anti-Cancer Properties : Karayel (2021) explored the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, identifying compound 4 as the most active against potential anti-cancer activity. This study contributes to the development of new therapeutic agents for cancer treatment (Karayel, 2021).
Antimicrobial Activities : Bektaş et al. (2010) synthesized and tested a variety of 1,2,4-triazole derivatives for antimicrobial activities, identifying compounds with promising efficacy against several microorganisms. This research opens avenues for developing new antimicrobial agents (Bektaş et al., 2010).
Properties
IUPAC Name |
3-(4-tert-butylphenyl)-4-[2-(3,4-dimethoxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O2S/c1-22(2,3)17-9-7-16(8-10-17)20-23-24-21(28)25(20)13-12-15-6-11-18(26-4)19(14-15)27-5/h6-11,14H,12-13H2,1-5H3,(H,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTCOSRKREYHPJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2CCC3=CC(=C(C=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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